Cas no 400877-18-1 ((1-(2-Chlorophenyl)-1H-pyrazol-4-yl)methanamine)

• Product Name: (1-(2-Chlorophenyl)-1H-pyrazol-4-yl)methanamine
• CAS No: 400877-18-1
• MF: C₁₀H₁₀ClN₃
• MW: 207.659500598907
• CID: 925280
• PubChem ID: 43381494
• Update Time: 2025-04-19

(1-(2-Chlorophenyl)-1H-pyrazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-(2-Chlorophenyl)-1H-pyrazol-4-yl)methanamine
• 400877-18-1
• [1-(2-chlorophenyl)pyrazol-4-yl]methanamine
• AM20040398

• Inchi： 1S/C10H10ClN3/c11-9-3-1-2-4-10(9)14-7-8(5-12)6-13-14/h1-4,6-7H,5,12H2
• InChI Key： CIQKNQJFUKLJMR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C=C(C=N1)CN

Computed Properties

• Exact Mass: 207.0563250g/mol
• Monoisotopic Mass: 207.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.8Ų